Cas no 62382-02-9 (Pyridine, 2-[[1-(2-thienyl)ethyl]sulfonyl]-, 1-oxide)

• Product name: Pyridine, 2-[[1-(2-thienyl)ethyl]sulfonyl]-, 1-oxide
• CAS No: 62382-02-9
• MF: C₁₁H₁₁NO₃S₂
• MW: 269.339940309525
• CID: 446923
• PubChem ID: 71386957

Pyridine, 2-[[1-(2-thienyl)ethyl]sulfonyl]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[[1-(2-thienyl)ethyl]sulfonyl]-, 1-oxide
• 1-oxido-2-(1-thiophen-2-ylethylsulfonyl)pyridin-1-ium
• 1-Oxo-2-[1-(thiophen-2-yl)ethanesulfonyl]-1lambda~5~-pyridine
• 62382-02-9
• DTXSID40809099

• Inchi： InChI=1S/C11H11NO3S2/c1-9(10-5-4-8-16-10)17(14,15)11-6-2-3-7-12(11)13/h2-9H,1H3
• InChI Key： IXJCUFBSHQMBAY-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CS1)S(=O)(=O)C2=CC=CC=[N+]2[O-]

Computed Properties

• Exact Mass: 269.01813
• Monoisotopic Mass: 269.01803556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2Ų
• XLogP3: 1

Experimental Properties

• PSA: 61.08